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Compound of Interest

Compound Name: Nitisinone-13C6

Cat. No.: B564928

Nitisinone-13C6: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physical and chemical characteristics
of Nitisinone-13C6, an isotopically labeled form of Nitisinone. This document is intended for
researchers, scientists, and professionals in drug development who utilize Nitisinone-13C6 as
an internal standard for pharmacokinetic studies, metabolic tracing, and quantitative analysis.

Core Physicochemical Properties

Nitisinone-13C6 is a stable isotope-labeled version of Nitisinone, where six carbon atoms in
the cyclohexane-1,3-dione ring have been replaced with Carbon-13 isotopes.[1] This labeling
provides a distinct mass signature, making it an ideal internal standard for mass spectrometry-
based quantification of the parent compound, Nitisinone.[2]
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Property Value
2-(2-nitro-4-
IUPAC Name (trifluoromethyl)benzoyl)cyclohexane-1,3-dione-
1,2,3,4,5,6-13Cq[2]
Synonyms NTBC-13Cs, Orfadin-13Cse, Nitisone-13Ce[2][3]
CAS Number 1246815-63-3

Molecular Formula

Cs[3Ce6]H10F3NOs

Molecular Weight

335.18 g/mol

Accurate Mass

335.0712

[O-]--INVALID-LINK--c1cc(cce1C(=0)[CH]2--

SMILES INVALID-LINK--[2*CH2][:2CH2][:*CH2]
[**C]2=0)C(F)(F)F
InChl Key OUBCNLGXQFSTLU-GRIYWAASSA-N

Physical and Chemical Characteristics

Property Value
Appearance A solid, Tan Solid, Light Beige to Brown Solid
Purity >98%, >95% (HPLC)
Slightly soluble: Chloroform, Ethyl
Solubility AcetateSoluble: DMSO, Dimethylformamide

(DMF)Sparingly soluble: Aqueous buffers

Storage Conditions

2-8°C Refrigerator, -20°C

LogP

1.6

Mechanism of Action: Inhibition of Tyrosine

Catabolism
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Nitisinone is a competitive inhibitor of the enzyme 4-hydroxyphenylpyruvate dioxygenase
(HPPD). This enzyme is a critical component of the tyrosine catabolic pathway, responsible for
converting 4-hydroxyphenylpyruvate to homogentisate. By inhibiting HPPD, Nitisinone
effectively blocks this pathway. This action is the therapeutic basis for treating Hereditary
Tyrosinemia Type 1 (HT-1), as it prevents the accumulation of toxic metabolites like
maleylacetoacetate and fumarylacetoacetate, and their subsequent conversion to the
hepatotoxic and nephrotoxic compound, succinylacetone. Nitisinone-13C6, being structurally
and functionally identical to Nitisinone, follows the same mechanism of action.
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Caption: Inhibition of the Tyrosine Catabolic Pathway by Nitisinone.
Experimental Protocols

Nitisinone-13C6 is primarily used as an internal standard in quantitative analytical methods.

Protocol: Quantification by UPLC-MS/MS

This protocol is adapted from a validated method for determining Nitisinone in human plasma,
where Nitisinone-13C6 serves as the internal standard (IS).

1. Preparation of Stock and Working Solutions:

o Prepare individual stock solutions of Nitisinone and Nitisinone-13C6 (1S) in methanol at a
concentration of 100 pg/mL.
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Prepare standard working solutions by spiking blank human plasma with the Nitisinone stock
solution to achieve a calibration curve range of 2—100 pug/mL.

Prepare quality control (QC) samples at low, medium, and high concentrations (e.g., 6, 50,
and 90 pug/mL).

. Sample Preparation (Protein Precipitation):

To a 20 pL aliquot of plasma sample (standard, QC, or unknown), add the Nitisinone-13C6
IS.

Add acidified acetonitrile (0.2% formic acid) to precipitate plasma proteins.

Vortex the mixture thoroughly.

Centrifuge the samples to pellet the precipitated proteins.

Transfer the supernatant to an autosampler vial for analysis.

. UPLC-MS/MS Instrumental Analysis:

Chromatographic Column: Atlantis dC18 (2.1 x 100 mm, 3 um).

Mobile Phase: 10 mM Ammonium Acetate and Methanol (10:90, v/v).

Flow Rate: 0.25 mL/min.

Injection Volume: 10 pL.

Mass Spectrometry: Triple quadrupole mass spectrometer.

lonization Mode: Electrospray lonization (ESI), Positive lon Mode.

MRM Transitions:

o Nitisinone: m/z 330 - 217.92

o Nitisinone-13Cs (IS): m/z 336 - 217.91
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lon Source Temperature: 150°C.
Desolvation Temperature: 500°C.
. Data Analysis:

Quantify Nitisinone concentration by calculating the peak area ratio of the analyte to the
internal standard (Nitisinone-13C6).

Generate a calibration curve by plotting the peak area ratios against the known
concentrations of the prepared standards.

Determine the concentration of unknown samples by interpolation from the calibration curve.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. CAS 1246815-63-3: Nitisinone-13C6 | CymitQuimica [cymitquimica.com]

2. caymanchem.com [caymanchem.com]

3. scbt.com [scbt.com]

 To cite this document: BenchChem. [Physical and chemical characteristics of Nitisinone-
13C6]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b564928#physical-and-chemical-characteristics-of-
nitisinone-13c6]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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